Cas no 605-28-7 (9,10-Anthracenedione,2,7-dinitro-)

9,10-Anthracenedione,2,7-dinitro- structure

605-28-7 structure

Product Name:9,10-Anthracenedione,2,7-dinitro-

CAS No:605-28-7

Molecular Formula:C₁₄H₆N₂O₆

Molecular Weight:298.20724

MDL:MFCD00032964

CID:513978

PubChem ID:69057

9,10-Anthracenedione,2,7-dinitro- Properties

Names and Identifiers

- 9,10-Anthracenedione,2,7-dinitro-
- 2,7-dinitroanthracene-9,10-dione
- 2,7-dinitroanthraquinone
- DTXSID00209233
- 2,7-Dinitroanthraquinone
- PD180223
- 2,7-Dinitroantraquinone
- 2,7- Dinitroanthrachinon
- MFCD00032964
- EINECS 210-084-2
- CHEMBL493255
- SCHEMBL2772220
- NS00034378
- SY254122
- 605-28-7
- +Expand
- MDL： MFCD00032964
- InChIKey： XFLONXIGNOXKCG-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H6N2O6/c17-13-9-3-1-7(15(19)20)5-11(9)14(18)12-6-8(16(21)22)2-4-10(12)13/h1-6H
- SMILES： C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C3=C(C2=O)C=CC(=C3)[N+](=O)[O-]

Computed Properties

Exact Mass: 298.02258
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 298.02258592g/mol
Heavy Atom Count: 22
Complexity: 492
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 126Å²

Experimental Properties

PSA: 120.42

9,10-Anthracenedione,2,7-dinitro- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
eNovation Chemicals LLC	Y1052049-5g	2,7-Dinitroanthracene-9,10-dione	605-28-7	95%	5g	$860	2022-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595558-5g	2,7-Dinitroanthracene-9,10-dione	605-28-7	98%	5g	￥10080.00

9,10-Anthracenedione,2,7-dinitro- Related Literature

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9. A high-throughput metabolomic approach to explore the regulatory effect of mangiferin on metabolic network disturbances of hyperlipidemia rats†

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10. The role of hydroxygeraniol and hydroxynerol in the biosynthesis of loganin and indole alkaloids

J. Chem. Soc. D, 1970, 823-825

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